Tricosane
Tricosane
, also known as N-tricosane or CH3-[CH2]21-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 22-methyltricosan-1-ol and tricosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as coconut, papaya, allspice, and kohlrabi. This makes a potential biomarker for the consumption of these food products.
Tricosane is a straight chain alkane containing 23 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
Leafs (ether-alcohol). (NTP, 1992)
Tricosane is a straight chain alkane containing 23 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
Leafs (ether-alcohol). (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
638-67-5
VCID:
VC21266432
InChI:
InChI=1S/C23H48/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h3-23H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C23H48
Molecular Weight:
324.6 g/mol
Tricosane
CAS No.: 638-67-5
Cat. No.: VC21266432
Molecular Formula: C23H48
Molecular Weight: 324.6 g/mol
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Specification
| Description | , also known as N-tricosane or CH3-[CH2]21-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 22-methyltricosan-1-ol and tricosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as coconut, papaya, allspice, and kohlrabi. This makes a potential biomarker for the consumption of these food products. Tricosane is a straight chain alkane containing 23 carbon atoms. It has a role as a plant metabolite and a volatile oil component. Leafs (ether-alcohol). (NTP, 1992) |
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| CAS No. | 638-67-5 |
| Molecular Formula | C23H48 |
| Molecular Weight | 324.6 g/mol |
| IUPAC Name | tricosane |
| Standard InChI | InChI=1S/C23H48/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h3-23H2,1-2H3 |
| Standard InChI Key | FIGVVZUWCLSUEI-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 716.4 °F at 760 mm Hg (NTP, 1992) 380.0 °C 381 °C |
| Colorform | Leaflets from ethyl ether-alcohol Glittering leaflets White solid |
| Flash Point | 113 °C (235 °F) - closed cup |
| Melting Point | 117.7 °F (NTP, 1992) 47.6 °C 47.4 °C |
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